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Compound of Interest

Compound Name: Eplerenone-d3

Cat. No.: B10820425

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,
quality specifications, and research applications of Eplerenone-d3. Eplerenone-d3 is the
deuterated analog of Eplerenone, a selective mineralocorticoid receptor antagonist. Its primary
application in a research setting is as a stable isotope-labeled internal standard for the
accurate quantification of Eplerenone in biological matrices using mass spectrometry-based
assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Commercial Suppliers and Product Specifications

A variety of commercial suppliers offer Eplerenone-d3 for research purposes. The quality and
specifications of the product can vary between suppliers. Below is a summary of key
guantitative data from several vendors to facilitate comparison.
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) Catalog . . .
Supplier Purity Pack Size(s) Price (USD)
Number
Cayman >99% deuterated
_ 31610 25mg $759
Chemical forms (d1-d3)
$400, $750,
99.5% HPLC; 10 mg, 25 mg,
ESS Chem Co. ESS0256 $1,200,
99% atom DJ[1] 50 mg, 100 mg
$2,000[1]
Toronto
Research E588777 Not specified 1mg Price on request
Chemicals
Santa Cruz - N Contact for
) sc-219509 Not specified Not specified o
Biotechnology pricing
N N Request a
Veeprho DVEO00641 Not specified Not specified
guote[2]
Acanthus - Contact for
EPL-16-001 Not specified 25 mg o
Research pricing
Simson Pharma -~ - N Contact for
Not specified Not specified Not specified

Limited

pricing[3]

Note: Pricing and availability are subject to change. Please consult the respective supplier's

website for the most current information.

A Certificate of Analysis (CoA) should be requested from the supplier to confirm the identity,

purity, and isotopic enrichment of the specific lot of Eplerenone-d3. A typical CoA for

Eplerenone-d3 would include the following information[4]:

Product Name: Eplerenone-d3

Lot Number: Specific to the batch

Molecular Formula: C24H27D30s

CAS Number (unlabeled): 107724-20-9
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e Molecular Weight: ~417.51 g/mol

o Appearance: White to off-white solid

o Purity (by HPLC): Typically 298%

« |sotopic Enrichment: Percentage of deuterated forms (e.g., 99% atom D)

» Analytical Data: Supporting data from techniques such as *H-NMR, Mass Spectrometry, and
HPLC.

Experimental Protocols

The primary use of Eplerenone-d3 is as an internal standard in quantitative bioanalytical
methods. Below is a detailed methodology for a typical LC-MS/MS experiment for the
quantification of Eplerenone in a biological matrix (e.g., plasma).

Objective:

To accurately quantify the concentration of Eplerenone in plasma samples using a validated
LC-MS/MS method with Eplerenone-d3 as an internal standard.

Materials and Reagents:

o Eplerenone (analyte) reference standard

o Eplerenone-d3 (internal standard)

¢ Blank plasma (from the same species as the study samples)
e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Ammonium acetate

e Formic acid

o Water (LC-MS grade)
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e Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system

e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

e Analytical column (e.g., C18 reversed-phase column)

Methodology:

o Preparation of Stock and Working Solutions:

[e]

Prepare a stock solution of Eplerenone (e.g., 1 mg/mL) in methanol.
Prepare a stock solution of Eplerenone-d3 (e.g., 1 mg/mL) in methanol.

From the stock solutions, prepare a series of working solutions for the calibration curve
and quality control (QC) samples by serial dilution in methanol or an appropriate solvent.

Prepare a working solution of the internal standard (Eplerenone-d3) at a fixed
concentration (e.g., 100 ng/mL).

e Sample Preparation:

[¢]

Thaw plasma samples to room temperature.

To a 100 pL aliquot of each plasma sample, calibration standard, and QC sample, add a
fixed volume (e.g., 10 pL) of the Eplerenone-d3 internal standard working solution.

Vortex briefly to mix.

Protein Precipitation Method: Add 3 volumes of cold acetonitrile (e.g., 300 uL) to each
sample. Vortex thoroughly and then centrifuge at high speed (e.g., 10,000 x g for 10
minutes) to pellet the precipitated proteins. Transfer the supernatant to a clean tube and
evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the
mobile phase.
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o Solid-Phase Extraction (SPE) Method: Condition the SPE cartridge according to the
manufacturer's instructions. Load the sample onto the cartridge. Wash the cartridge to
remove interferences. Elute the analyte and internal standard with an appropriate solvent.
Evaporate the eluate and reconstitute in the mobile phase.

e LC-MS/MS Analysis:
o Liquid Chromatography:
» |nject a fixed volume of the reconstituted sample onto the analytical column.

» Use a gradient elution with a mobile phase consisting of an agueous component (e.g.,
0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol).
The gradient should be optimized to achieve good separation of Eplerenone from any
interfering components.

o Mass Spectrometry:
» Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

» Use Multiple Reaction Monitoring (MRM) to detect the precursor-to-product ion
transitions for both Eplerenone and Eplerenone-d3.

» Eplerenone:m/z 415.2 — [Product lon 1], m/z 415.2 — [Product lon 2]
» Eplerenone-d3:m/z 418.2 — [Product lon 1], m/z 418.2 — [Product lon 2]

» Optimize the collision energy and other MS parameters for each transition to achieve
maximum sensitivity.

e Data Analysis:

o Integrate the peak areas for the analyte (Eplerenone) and the internal standard
(Eplerenone-d3) for each sample.

o Calculate the peak area ratio of the analyte to the internal standard.
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o Construct a calibration curve by plotting the peak area ratio against the known
concentrations of the calibration standards.

o Determine the concentration of Eplerenone in the unknown samples and QC samples by
interpolating their peak area ratios from the calibration curve.

Visualizations
Signaling Pathway

Eplerenone exerts its effects by acting as an antagonist to the mineralocorticoid receptor (MR),
thereby blocking the signaling cascade of aldosterone. The following diagram illustrates the
classical genomic pathway of aldosterone signaling in a renal epithelial cell, which is inhibited
by Eplerenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Eplerenone-d3: A Technical Guide for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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